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Compound of Interest

Compound Name: DDO-02005 free base

Cat. No.: B11936186 Get Quote

For Research Use Only

Introduction
DDO-02005 is a potent and selective inhibitor of the Kv1.5 potassium channel, which plays a

crucial role in the repolarization of the cardiac action potential in the atria.[1] Inhibition of the

Kv1.5 channel is a promising therapeutic strategy for the management of atrial fibrillation.

These application notes provide a detailed protocol for the preparation and administration of

DDO-02005 free base to mice for in vivo research applications. Due to the lack of established

in vivo dosage data for DDO-02005 in mice, this protocol emphasizes a conservative approach,

including the preparation of a suitable vehicle for a hydrophobic compound and a

recommendation for a pilot dose-escalation study to determine the optimal dose for specific

experimental needs.

Data Presentation
Table 1: Physicochemical Properties of DDO-02005 Free
Base
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Property Value Reference

Molecular Formula C₂₄H₂₄N₄O₂S Internal Data

Molecular Weight 448.54 g/mol Internal Data

IC₅₀ (Kv1.5) 0.72 µM [1]

Solubility Soluble in DMSO Internal Data

Appearance Crystalline solid Internal Data

Table 2: Recommended Starting Dose and Vehicle
Formulation

Parameter Recommendation

Administration Route Oral Gavage

Suggested Starting Dose Range 1 - 10 mg/kg

Vehicle Composition
5% DMSO, 40% PEG300, 5% Tween 80, 50%

Saline

Maximum Gavage Volume 10 mL/kg

Note: The suggested starting dose is an estimation based on typical ranges for small molecule

inhibitors in mice and should be optimized for each specific study through a dose-finding

experiment.

Experimental Protocols
Materials

DDO-02005 free base powder

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300)

Tween 80 (Polysorbate 80)
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Sterile saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Adjustable micropipettes and sterile tips

Animal balance

Oral gavage needles (20-22 gauge, 1.5 inch, ball-tipped)

1 mL syringes

Preparation of DDO-02005 Dosing Solution (1 mg/mL
Stock for a 10 mg/kg Dose)
This protocol describes the preparation of a 1 mg/mL dosing solution. The final volume and

concentration should be adjusted based on the desired dose and the number of animals to be

treated.

Calculate the required amount of DDO-02005:

For a 10 mg/kg dose in a 25 g mouse, the required dose is 0.25 mg.

Assuming a gavage volume of 10 mL/kg (0.25 mL for a 25 g mouse), the required

concentration is 1 mg/mL.

For a total of 10 mice, you would need at least 2.5 mg of DDO-02005 (plus extra for

pipetting loss). Let's prepare 3 mL of the dosing solution, requiring 3 mg of DDO-02005.

Prepare the Vehicle Solution:

In a sterile 15 mL conical tube, add the vehicle components in the following order,

vortexing thoroughly after each addition:
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1.2 mL of PEG300 (40%)

0.15 mL of Tween 80 (5%)

1.5 mL of sterile saline (50%)

0.15 mL of DMSO (5%)

Dissolve DDO-02005 in DMSO:

Weigh 3 mg of DDO-02005 powder and place it in a sterile 1.5 mL microcentrifuge tube.

Add 150 µL of DMSO to the tube.

Vortex thoroughly until the compound is completely dissolved. Gentle warming or brief

sonication can be used to aid dissolution.

Prepare the Final Dosing Solution:

While vortexing the vehicle solution, slowly add the DDO-02005/DMSO solution.

Continue to vortex for 2-3 minutes to ensure a homogenous suspension.

Visually inspect the solution for any precipitation. If precipitation occurs, sonication may be

required.

Prepare the dosing solution fresh on the day of the experiment.

Animal Handling and Administration Protocol (Oral
Gavage)
All animal procedures must be approved by and conducted in accordance with the institution's

Institutional Animal Care and Use Committee (IACUC) guidelines.

Animal Acclimatization:

Allow mice to acclimate to the facility for at least one week before the experiment.
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House mice in a controlled environment (temperature, humidity, and 12-hour light/dark

cycle) with ad libitum access to food and water.

Dose Calculation:

Weigh each mouse immediately before dosing to accurately calculate the required volume

of the dosing solution.

Volume (mL) = (Body Weight (kg) x Dose (mg/kg)) / Concentration (mg/mL)

For a 25 g (0.025 kg) mouse and a 10 mg/kg dose of a 1 mg/mL solution: Volume = (0.025

kg * 10 mg/kg) / 1 mg/mL = 0.25 mL.

Oral Gavage Procedure:[2][3]

Gently restrain the mouse by the scruff of the neck to immobilize the head. The body

should be held firmly but without restricting breathing.

Measure the appropriate insertion depth of the gavage needle by holding it alongside the

mouse, from the tip of the nose to the last rib. Mark this depth on the needle if necessary.

[2]

Insert the ball-tipped gavage needle into the diastema (the gap between the incisors and

molars) and gently advance it along the roof of the mouth.[3]

The mouse should swallow as the needle passes into the esophagus. Do not force the

needle. If resistance is met, withdraw and re-attempt.

Once the needle is at the predetermined depth, slowly administer the dosing solution.

After administration, gently remove the needle in a single, smooth motion.

Return the mouse to its cage and monitor for any signs of distress (e.g., difficulty

breathing, lethargy) for at least 30 minutes post-administration.

Mandatory Visualization
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Experimental Workflow for DDO-02005 Administration in Mice
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Caption: Workflow for DDO-02005 preparation and administration.
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Simplified Signaling Pathway of DDO-02005 Action
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Caption: DDO-02005 mechanism of action in atrial myocytes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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